Cas no 869067-51-6 (4-amino-6-methyl-3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one)

4-Amino-6-methyl-3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one is a heterocyclic compound featuring a triazinone core functionalized with a morpholine-derived side chain. This structure confers potential utility in medicinal chemistry, particularly as a building block for bioactive molecules. The presence of both amino and carbonyl groups enhances its reactivity, enabling diverse derivatization pathways. The morpholine moiety may improve solubility and pharmacokinetic properties, while the sulfur linkage offers stability and versatility in synthetic applications. Its well-defined molecular architecture makes it suitable for research in drug discovery, particularly in targeting enzyme inhibition or receptor modulation. The compound's purity and structural specificity ensure reproducibility in experimental settings.
4-amino-6-methyl-3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one structure
869067-51-6 structure
Product name:4-amino-6-methyl-3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
CAS No:869067-51-6
MF:C10H15N5O3S
MW:285.322799921036
CID:6251098
PubChem ID:7196627

4-amino-6-methyl-3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

    • 4-amino-6-methyl-3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
    • SR-01000016919
    • F1847-0013
    • SR-01000016919-1
    • 869067-51-6
    • 4-amino-6-methyl-3-((2-morpholino-2-oxoethyl)thio)-1,2,4-triazin-5(4H)-one
    • 4-amino-6-methyl-3-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
    • 4-amino-6-methyl-3-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-1,2,4-triazin-5-one
    • AB00676367-01
    • AKOS003045425
    • Inchi: 1S/C10H15N5O3S/c1-7-9(17)15(11)10(13-12-7)19-6-8(16)14-2-4-18-5-3-14/h2-6,11H2,1H3
    • InChI Key: KDCNRWVHBGOHSS-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(C)C(N1N)=O)CC(N1CCOCC1)=O

Computed Properties

  • Exact Mass: 285.08956053g/mol
  • Monoisotopic Mass: 285.08956053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 126Ų

4-amino-6-methyl-3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1847-0013-1mg
4-amino-6-methyl-3-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
869067-51-6 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1847-0013-2mg
4-amino-6-methyl-3-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
869067-51-6 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1847-0013-3mg
4-amino-6-methyl-3-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
869067-51-6 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1847-0013-10μmol
4-amino-6-methyl-3-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
869067-51-6 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1847-0013-40mg
4-amino-6-methyl-3-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
869067-51-6 90%+
40mg
$140.0 2023-05-17
Life Chemicals
F1847-0013-75mg
4-amino-6-methyl-3-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
869067-51-6 90%+
75mg
$208.0 2023-05-17
Life Chemicals
F1847-0013-100mg
4-amino-6-methyl-3-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
869067-51-6 90%+
100mg
$248.0 2023-05-17
Life Chemicals
F1847-0013-2μmol
4-amino-6-methyl-3-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
869067-51-6 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1847-0013-50mg
4-amino-6-methyl-3-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
869067-51-6 90%+
50mg
$160.0 2023-05-17
Life Chemicals
F1847-0013-5μmol
4-amino-6-methyl-3-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
869067-51-6 90%+
5μl
$63.0 2023-05-17

Additional information on 4-amino-6-methyl-3-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one

4-Amino-6-Methyl-3-{2-(Morpholin-4-Yl)-2-Oxoethylsulfanyl}-4,5-Dihydro-1,2,4-Triazin-5-One: A Comprehensive Overview

4-Amino-6-Methyl-3-{2-(Morpholin-4-Yl)-2-Oxoethylsulfanyl}-4,5-Dihydro-1,2,4-Triazin-5-One, also known by its CAS registry number CAS No 869067-51-6, is a complex organic compound with a diverse range of potential applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique chemical structure, which includes a triazine ring system with substituents that confer both functional and structural diversity. The presence of the morpholine moiety and the sulfanyl group adds to its chemical complexity and reactivity.

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, making it more accessible for large-scale production. The compound's stability under various conditions has also been extensively studied, revealing its potential for use in harsh chemical environments.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. Researchers have explored its use in the development of novel polymers and coatings with enhanced mechanical and thermal properties. For instance, recent findings suggest that incorporating this compound into polymer matrices can significantly improve their resistance to UV degradation and oxidative stress.

In the pharmaceutical industry, this compound has shown potential as a building block for drug development. Its ability to form hydrogen bonds and its compatibility with biological systems make it an attractive candidate for drug delivery systems. Recent studies have demonstrated its role in enhancing the bioavailability of certain drugs by acting as a stabilizing agent during formulation.

The compound's interaction with biological systems has also been a subject of interest. Preclinical studies have indicated that it exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further research is needed to fully understand its mechanism of action and toxicity profile.

From a structural perspective, the triazine ring system in this compound plays a crucial role in determining its electronic properties. The presence of electron-donating groups like the amino and methyl substituents enhances the compound's ability to participate in various chemical reactions. This makes it a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound with unprecedented accuracy. These models have provided insights into its reactivity under different conditions and have guided the design of new synthetic pathways. For example, density functional theory (DFT) calculations have revealed that the morpholine moiety significantly influences the compound's electronic distribution, making it more susceptible to nucleophilic attack.

In conclusion, 4-Amino-6-Methyl-3-{2-(Morpholin-4-Yl)-2-Oxoethylsulfanyl}-4,5-Dihydro-1,2,4-Triazin-5-One is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in both academic research and industrial applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.

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